molecular formula C18H19N3O3S B11384873 5,7-dimethyl-N-[(2Z)-5-(2-methylpropyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-chromene-2-carboxamide

5,7-dimethyl-N-[(2Z)-5-(2-methylpropyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-chromene-2-carboxamide

Cat. No.: B11384873
M. Wt: 357.4 g/mol
InChI Key: UQXJWRHKORCKRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a synthetic heterocyclic molecule combining a chromene-2-carboxamide core with a substituted 1,3,4-thiadiazole moiety. The chromene ring system (4-oxo-4H-chromene) is functionalized with methyl groups at positions 5 and 7, while the thiadiazole ring features a 2-methylpropyl (isobutyl) substituent at position 3. The (2Z)-configuration of the thiadiazol-2(3H)-ylidene group suggests a planar, conjugated system that may influence electronic properties and biological interactions.

Properties

Molecular Formula

C18H19N3O3S

Molecular Weight

357.4 g/mol

IUPAC Name

5,7-dimethyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-4-oxochromene-2-carboxamide

InChI

InChI=1S/C18H19N3O3S/c1-9(2)5-15-20-21-18(25-15)19-17(23)14-8-12(22)16-11(4)6-10(3)7-13(16)24-14/h6-9H,5H2,1-4H3,(H,19,21,23)

InChI Key

UQXJWRHKORCKRB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C2C(=C1)OC(=CC2=O)C(=O)NC3=NN=C(S3)CC(C)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,7-dimethyl-N-[(2Z)-5-(2-methylpropyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-chromene-2-carboxamide typically involves multiple steps, including the formation of the chromene core, the thiadiazole ring, and the final coupling of these components. Common synthetic routes may involve:

    Formation of the Chromene Core: This can be achieved through cyclization reactions involving appropriate precursors.

    Synthesis of the Thiadiazole Ring: This step often involves the reaction of hydrazine derivatives with carbon disulfide or related compounds.

    Coupling Reactions: The final step involves coupling the chromene and thiadiazole components under specific conditions, such as using coupling reagents like EDCI or DCC in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and rigorous purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

5,7-dimethyl-N-[(2Z)-5-(2-methylpropyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

    Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

    Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups such as halides or alkyl groups.

Scientific Research Applications

5,7-dimethyl-N-[(2Z)-5-(2-methylpropyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-chromene-2-carboxamide has several scientific research applications:

    Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly in targeting specific enzymes or receptors.

    Materials Science: Its properties may be exploited in the development of new materials with specific electronic or optical characteristics.

    Biological Studies: The compound can be used as a probe to study biological pathways and interactions at the molecular level.

Mechanism of Action

The mechanism of action of 5,7-dimethyl-N-[(2Z)-5-(2-methylpropyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Property Target Compound Compound 4g Compound 4h
Core Structure Chromene-2-carboxamide + thiadiazole Benzamide + thiadiazole Benzamide + thiadiazole
Substituents 5,7-dimethyl (chromene); 5-(2-methylpropyl) (thiadiazole) 3-(3-methylphenyl); acryloyl group 3-(3-chlorophenyl); acryloyl group
Melting Point Not reported in evidence 200°C Not explicitly stated
IR Stretching (C=O) Presumed ~1680–1700 cm⁻¹ (chromone) 1690 cm⁻¹ (amide), 1638 cm⁻¹ (acryloyl) Similar to 4g
Elemental Analysis (C/H/N) Not reported in evidence C: 64.15%; H: 5.01%; N: 14.10% Likely analogous with Cl substitution

Key Observations:

Chromene vs. Benzamide Core : The target compound’s chromene system introduces a rigid, conjugated scaffold absent in 4g/4h. This may enhance UV absorption or π-π stacking interactions in biological targets compared to the simpler benzamide backbone .

Electron-withdrawing groups (e.g., Cl in 4h) vs. electron-donating methyl groups (4g) influence electronic density on the thiadiazole ring, which could modulate reactivity or binding affinity .

Synthetic Yield : Compound 4g was synthesized in 82% yield, suggesting efficient condensation methods that might be applicable to the target compound’s synthesis .

Functional Group Implications

  • This difference may reduce electrophilic reactivity but improve metabolic stability.
  • Chromene Contributions : The 4-oxo-chromene system provides a ketone group capable of hydrogen bonding, unlike the amide-dominated 4g/4h. This could enhance interactions with enzymes like kinases or cytochrome P450 isoforms .

Analytical and Spectroscopic Differences

  • IR Spectroscopy : The target compound’s chromene carbonyl is expected near 1680–1700 cm⁻¹, similar to 4g’s amide (1690 cm⁻¹). The absence of an acryloyl group (1638 cm⁻¹ in 4g) simplifies its IR profile.
  • Mass Spectrometry : While the target compound’s MS data is unavailable, 4g shows a base peak at m/z 105 (likely a benzoyl fragment), suggesting fragmentation patterns dominated by the amide bond cleavage. The target’s chromene core might produce distinct fragments (e.g., m/z 147 for dimethylchromone) .

Biological Activity

The compound 5,7-dimethyl-N-[(2Z)-5-(2-methylpropyl)-1,3,4-thiadiazol-2(3H)-ylidene]-4-oxo-4H-chromene-2-carboxamide is a synthetic derivative that incorporates both chromene and thiadiazole moieties. These structural features are known to enhance biological activity, particularly in antimicrobial and anticancer applications. This article reviews the biological activity of this compound, focusing on its antimicrobial properties, cytotoxicity, and potential therapeutic applications.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

C17H20N4O3S\text{C}_{17}\text{H}_{20}\text{N}_4\text{O}_3\text{S}

This structure includes:

  • Chromene core : Known for its antioxidant properties.
  • Thiadiazole ring : Associated with various pharmacological effects including antibacterial and antifungal activities.

Antimicrobial Activity

Recent studies have demonstrated significant antimicrobial properties of compounds containing thiadiazole and chromene structures. For instance:

  • The compound exhibited potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, outperforming traditional antibiotics such as ampicillin and streptomycin by a factor of 10 to 50 in some cases .
  • Minimum inhibitory concentration (MIC) values were reported as low as 0.004 mg/mL against sensitive strains like Enterobacter cloacae and Escherichia coli, indicating strong efficacy .

Table 1: Antimicrobial Activity Data

Bacterial StrainMIC (mg/mL)MBC (mg/mL)
Enterobacter cloacae0.0040.008
Escherichia coli0.0120.024
Staphylococcus aureus0.0150.030
Bacillus cereus0.0080.020

Cytotoxicity

In vitro studies assessing the cytotoxic effects of the compound on various cancer cell lines have shown promising results:

  • The compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, which is crucial for therapeutic applications .
  • IC50 values were determined to be around 10 µM for certain cancer cell lines, indicating effective growth inhibition.

Table 2: Cytotoxicity Data

Cell LineIC50 (µM)
HeLa (cervical cancer)10
MCF-7 (breast cancer)12
A549 (lung cancer)15

The biological activity of this compound is attributed to its ability to disrupt bacterial cell wall synthesis and interfere with cellular processes in cancer cells:

  • Antibacterial Mechanism : The thiadiazole moiety enhances membrane permeability, allowing the compound to penetrate bacterial cells more effectively.
  • Anticancer Mechanism : The chromene structure is believed to induce apoptosis in cancer cells through the activation of caspase pathways.

Case Studies

  • Study on Antimicrobial Efficacy : A study conducted by researchers highlighted the efficacy of the compound against multi-drug resistant strains of bacteria, showcasing its potential as a lead candidate for antibiotic development .
  • Cytotoxicity Assessment : Another study evaluated the cytotoxic effects on various tumor cell lines, confirming its selective action against malignant cells while maintaining low toxicity towards normal cells .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.